Cas no 1252989-39-1 (4-Iodoisoxazolo[5,4-b]pyridin-3-amine)

• Product Name: 4-Iodoisoxazolo[5,4-b]pyridin-3-amine
• CAS No: 1252989-39-1
• MF: C₆H₄IN₃O
• MW: 261.019932746887
• CID: 4828409
• Update Time: 2025-06-28

4-Iodoisoxazolo[5,4-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Iodoisoxazolo[5,4-b]pyridin-3-amine

• Inchi： 1S/C6H4IN3O/c7-3-1-2-9-6-4(3)5(8)10-11-6/h1-2H,(H2,8,10)
• InChI Key： KWEQASLHYZQPSN-UHFFFAOYSA-N
• SMILES： IC1C=CN=C2C=1C(N)=NO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• XLogP3: 1.3
• Topological Polar Surface Area: 64.9

Additional information on 4-Iodoisoxazolo[5,4-b]pyridin-3-amine

Professional Introduction to 4-Iodoisoxazolo[5,4-b]pyridin-3-amine (CAS No. 1252989-39-1)

4-Iodoisoxazolo[5,4-b]pyridin-3-amine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1252989-39-1, represents a fascinating molecular scaffold with potential applications in the design of novel therapeutic agents. The structural integration of an isoxazole ring with a pyridine core, further functionalized by an iodine substituent and an amine group, creates a unique chemical entity that exhibits intriguing biological activities.

The isoxazole moiety is a prominent pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Its presence in 4-Iodoisoxazolo[5,4-b]pyridin-3-amine contributes to its potential interaction with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. The pyridine ring, on the other hand, is a common feature in many bioactive compounds, offering opportunities for hydrogen bonding and hydrophobic interactions with biological targets.

The iodine atom at the 4-position of the isoxazole ring adds another layer of complexity to this molecule. Iodine substituents are often employed in pharmaceutical chemistry due to their ability to modulate electronic properties and enhance binding affinity. In 4-Iodoisoxazolo[5,4-b]pyridin-3-amine, the iodine atom may serve as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological profiles.

The amine group at the 3-position of the molecule provides a site for functionalization, allowing for the introduction of various pharmacophoric elements. Amines are versatile functional groups that can participate in multiple types of interactions with biological targets, including hydrogen bonding and ionic interactions. This flexibility makes 4-Iodoisoxazolo[5,4-b]pyridin-3-amine a valuable starting point for the development of novel compounds targeting a wide range of diseases.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The structural features of 4-Iodoisoxazolo[5,4-b]pyridin-3-amine make it an attractive candidate for further investigation in this context. Studies have demonstrated that isoxazole-containing derivatives exhibit promising activities against various therapeutic targets, including kinases and other enzymes involved in cancer progression.

In particular, research has shown that compounds featuring the isoxazole scaffold can inhibit the activity of tyrosine kinases, which are often overexpressed in cancer cells and contribute to tumor growth and metastasis. The presence of an iodine atom in 4-Iodoisoxazolo[5,4-b]pyridin-3-amine may enhance its binding affinity to these kinases, potentially leading to more effective therapeutic outcomes. Additionally, the amine group provides an opportunity to fine-tune the pharmacokinetic properties of the compound, ensuring optimal absorption, distribution, metabolism, and excretion.

The synthesis of 4-Iodoisoxazolo[5,4-b]pyridin-3-amine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the iodine atom typically involves halogenation reactions, which must be carefully optimized to avoid unwanted side products. Advanced synthetic methodologies have been developed to facilitate the construction of complex heterocyclic frameworks like that of 4-Iodoisoxazolo[5,4-b]pyridin-3-amine, ensuring high yields and purity.

The potential applications of 4-Iodoisoxazolo[5,4-b]pyridin-3-amine extend beyond oncology. Emerging research suggests that this compound may have utility in treating inflammatory diseases and infectious disorders. The ability of isoxazole derivatives to modulate inflammatory pathways has been explored in preclinical studies, demonstrating their potential as anti-inflammatory agents. Furthermore, the structural motifs present in 4-Iodoisoxazolo[5,4-b]pyridin-3-amine may interact with viral or bacterial targets, offering possibilities for novel antimicrobial therapies.

The development of new drugs relies heavily on robust computational modeling techniques to predict biological activity and optimize molecular design. Computational studies have been instrumental in understanding the binding modes of heterocyclic compounds like 4-Iodoisoxazolo[5,4-b]pyridin-3-amine to their target proteins. These studies not only provide insights into molecular interactions but also guide synthetic efforts toward more potent and selective drug candidates.

In conclusion, 4-Iodoisoxazolo[5,4-b]pyridin-3-amine (CAS No. 1252989-39-1) represents a promising molecular entity with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in addressing critical medical challenges.